beta-Spathulenol

• CAS No.: 6750-60-3
• Product Name: beta-Spathulenol
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: 1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-ol
• Standard InChI: InChI=1S/C15H24O/c1-9-5-6-11-13(14(11,2)3)12-10(9)7-8-15(12,4)16/h10-13,16H,1,5-8H2,2-4H3
• Standard InChIKey: FRMCCTDTYSRUBE-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@]1(CC[C@@H]2[C@@H]1[C@H]3[C@H](C3(C)C)CCC2=C)O
• SMILES: CC1(C2C1C3C(CCC3(C)O)C(=C)CC2)C
• Canonical SMILES: CC1(C2C1C3C(CCC3(C)O)C(=C)CC2)C
• Description: Spathulenol belongs to the class of organic compounds known as 5, 10-cycloaromadendrane sesquiterpenoids. These are aromadendrane sesquiterpenoids that arise from the C5-C10 cyclization of the aromadendrane skeleton. Spathulenol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, spathulenol is primarily located in the membrane (predicted from logP) and cytoplasm. Spathulenol is an earthy, fruity, and herbal tasting compound that can be found in a number of food items such as tarragon, hyssop, white cabbage, and common oregano. This makes spathulenol a potential biomarker for the consumption of these food products.
• Synonyms: spathulenol
• PubChem Compound: 522266
• Last Modified: Nov 11 2021